Cas no 1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile)

3-(3-chloro-4-hydroxyphenyl)benzonitrile structure
1261897-14-6 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)benzonitrile
CAS No:1261897-14-6
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18315448
CID:1219095
PubChem ID:53221187
Update Time:2025-04-20

3-(3-chloro-4-hydroxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-hydroxyphenyl)benzonitrile
    • MFCD18315448
    • 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • 2-Chloro-4-(3-cyanophenyl)phenol, 95%
    • 1261897-14-6
    • DTXSID70685848
    • 2-CHLORO-4-(3-CYANOPHENYL)PHENOL
    • AKOS017557835
    • MDL: MFCD18315448
    • Inchi: 1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
    • InChI Key: KGIGYOVKKMMLFT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 229.0294416g/mol
  • Monoisotopic Mass: 229.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44Ų

3-(3-chloro-4-hydroxyphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321633-5 g
2-Chloro-4-(3-cyanophenyl)phenol, 95%; .
1261897-14-6 95%
5g
€1159.00 2023-04-26
abcr
AB321633-5g
2-Chloro-4-(3-cyanophenyl)phenol, 95%; .
1261897-14-6 95%
5g
€1159.00 2025-03-19
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent